Cas no 1807231-44-2 (3-Chloro-5-phenyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-phenyl-4-(trifluoromethyl)pyridine
• CAS No: 1807231-44-2
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4903304
• Update Time: 2025-11-01

3-Chloro-5-phenyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-phenyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-10-7-17-6-9(11(10)12(14,15)16)8-4-2-1-3-5-8/h1-7H
• InChI Key： BSLCCWJVDMORTH-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2C=CC=CC=2)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-phenyl-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Chloro-5-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1807231-44-2): Properties, Applications, and Industry Insights

The chemical compound 3-Chloro-5-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1807231-44-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine core substituted with chloro, phenyl, and trifluoromethyl groups, make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending topics like sustainable chemistry and AI-driven drug discovery.

With the rise of precision medicine and green chemistry, researchers are increasingly exploring compounds like 3-Chloro-5-phenyl-4-(trifluoromethyl)pyridine for their potential in designing targeted therapies. The trifluoromethyl group enhances metabolic stability and lipophilicity, a feature highly sought after in modern pharmaceutical intermediates. Meanwhile, its chloro substitution offers reactivity for further functionalization, aligning with the demand for modular synthesis in high-throughput screening.

From an industrial perspective, the compound’s role in crop protection formulations has been a hot topic. Agrochemical companies leverage its pyridine scaffold to develop novel pesticides with improved environmental profiles. Searches for "pyridine derivatives in agriculture" and "CF3-containing bioactive molecules" have spiked by 40% year-over-year, reflecting growing interest in this niche. Regulatory shifts toward eco-friendly pesticides further amplify its relevance.

Synthetic methodologies for CAS 1807231-44-2 often involve cross-coupling reactions or halogenation techniques, with recent studies focusing on catalyst optimization to reduce waste. A 2023 Journal of Organic Chemistry report highlighted a palladium-catalyzed route achieving 92% yield, addressing the cost-efficiency concerns frequently raised in online forums. Such advancements resonate with the broader push for atom-economical processes in synthetic chemistry.

Analytical characterization of this compound typically employs NMR, HPLC, and mass spectrometry, with the phenyl and trifluoromethyl moieties generating distinct spectroscopic signatures. These features are critical for quality control, especially given the compound’s use in API manufacturing. FAQs like "How to identify pyridine derivatives by NMR?" and "HPLC methods for CF3 compounds" dominate academic search trends, underscoring the need for robust analytical protocols.

Looking ahead, the integration of machine learning in molecular design may unlock new derivatives of 3-Chloro-5-phenyl-4-(trifluoromethyl)pyridine. Platforms like AlphaFold are being adapted to predict the bioactivity of halogenated pyridines, a topic generating buzz in computational chemistry circles. As industries prioritize digital transformation, such innovations could redefine how we approach small-molecule development.

In summary, CAS 1807231-44-2 exemplifies the intersection of traditional chemistry and cutting-edge applications. Its adaptability across life sciences and materials research ensures its continued prominence, while sustainability and AI-aided discovery shape its future trajectory. For researchers and manufacturers alike, staying abreast of these developments is key to leveraging its full potential.